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Utibapril Utibapril
Brand Name: Vulcanchem
CAS No.: 109683-61-6
VCID: VC0034276
InChI: InChI=1S/C22H31N3O5S/c1-6-30-20(29)16(13-12-15-10-8-7-9-11-15)23-14(2)17(26)25-18(19(27)28)31-21(24-25)22(3,4)5/h7-11,14,16,18,23H,6,12-13H2,1-5H3,(H,27,28)/t14-,16-,18-/m0/s1
SMILES: CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2C(SC(=N2)C(C)(C)C)C(=O)O
Molecular Formula: C22H31N3O5S
Molecular Weight: 449.6 g/mol

Utibapril

CAS No.: 109683-61-6

Main Products

VCID: VC0034276

Molecular Formula: C22H31N3O5S

Molecular Weight: 449.6 g/mol

Utibapril - 109683-61-6

CAS No. 109683-61-6
Product Name Utibapril
Molecular Formula C22H31N3O5S
Molecular Weight 449.6 g/mol
IUPAC Name (2S)-5-tert-butyl-3-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2H-1,3,4-thiadiazole-2-carboxylic acid
Standard InChI InChI=1S/C22H31N3O5S/c1-6-30-20(29)16(13-12-15-10-8-7-9-11-15)23-14(2)17(26)25-18(19(27)28)31-21(24-25)22(3,4)5/h7-11,14,16,18,23H,6,12-13H2,1-5H3,(H,27,28)/t14-,16-,18-/m0/s1
Standard InChIKey FTYVYAGWBXTWTN-ZVZYQTTQSA-N
Isomeric SMILES CCOC(=O)[C@H](CCC1=CC=CC=C1)N[C@@H](C)C(=O)N2[C@@H](SC(=N2)C(C)(C)C)C(=O)O
SMILES CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2C(SC(=N2)C(C)(C)C)C(=O)O
Canonical SMILES CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2C(SC(=N2)C(C)(C)C)C(=O)O
Synonyms FPL 63547
FPL-63547
utibapril
PubChem Compound 9803778
Last Modified Nov 11 2021
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